Cas no 1260879-92-2 (1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1260879-92-2
• MF: C₁₃H₁₈FN₃O₂
• MW: 267.29932641983
• CID: 4691840
• Update Time: 2025-10-17

1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-(dimethylamino)-piperidin-1-yl)nitrobenzene
• 1-(2-fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine
• 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine

• Inchi： 1S/C13H18FN3O2/c1-15(2)10-5-7-16(8-6-10)13-4-3-11(17(18)19)9-12(13)14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： ZTBNRSAVTCMMFO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(CC1)N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine

1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1260879-92-2): An Overview

1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1260879-92-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various biological applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine is composed of a piperidine ring substituted with a 2-fluoro-4-nitrophenyl group and two methyl groups on the nitrogen atom. The presence of the fluoro and nitro substituents imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

In terms of chemical synthesis, 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine can be prepared through a multi-step process involving the reaction of 2-fluoro-4-nitrobenzene with piperidine and subsequent methylation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The biological activity of 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine has been a subject of extensive study. One of the key areas of interest is its potential as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as voltage-gated potassium channels, which play crucial roles in cellular signaling and function. This interaction has implications for the treatment of neurological disorders and other conditions where ion channel dysregulation is a contributing factor.

Additionally, studies have explored the anti-inflammatory properties of 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. These findings suggest that 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine may have therapeutic potential in inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine in various medical applications. Preliminary results from phase I trials have shown promising outcomes, with the compound exhibiting favorable pharmacokinetic properties and minimal adverse effects. However, further research is needed to fully understand its long-term safety and effectiveness.

Beyond its therapeutic applications, 1-(2-Fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for labeling with radiotracers, which can be used to visualize specific biological processes in vivo. This application has the potential to enhance our understanding of disease mechanisms and improve diagnostic accuracy.

In conclusion, 1-(2-fluoro-4-nitrophenyl)-N,N-dimethylpiperidin-4-amnine (CAS No. 1260879-92-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, contributing to the advancement of healthcare and medicine.